Cas no 487-39-8 (Phillygenin)

PhillygeninIt is an active component of Forsythia suspensa,It has many medicinal values,For example, anti -Oxidizing agent,Hypolipidemia,Inhibition of LDL oxidation.

Phillygenin structure

Product Name:Phillygenin

CAS No:487-39-8

Molecular Formula:C₂₁H₂₄O₆

Molecular Weight:372.4117

MDL:MFCD01075148

CID:95013

PubChem ID:3083590

Phillygenin Properties

Names and Identifiers

- (+)-SYLVATESMIN
- (+)-Phillygenin
- (1S)-1β-(3-Methoxy-4-hydroxyphenyl)-4α-(3,4-dimethoxyphenyl)-3aβ,4,6,6aβ-tetrahydro-1H,3H-furo[3,4-c]furan
- (1S,3aβ,6aβ)-1β-(3-Methoxy-4-hydroxyphenyl)-4α-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- 4-[[(1S)-4α-(3,4-Dimethoxyphenyl)-3aβ,4,6,6aβ-tetrahydro-1H,3H-furo[3,4-c]furan]-1β-yl]-2-methoxyphenol
- Phillygenin
- Epipinoresinol methyl ether
- Phenol, 4-(4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-C)furan-1-yl)-2-methoxy-, (1S-(1alpha,3aalpha,4beta,6aalpha))-
- Phillygenol
- 4-[(3S,3aR,6R,6aR)-6-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- Forsythigenol
- philligenin
- phylligenin
- sylvatesmin
- 4-[(1S,3aR,4R,6aR)-4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxyphenol
- O-Methylpinoresinol
- (+)-Pinoresinol monomethyl ether
- Pinoresinol-4''-methyl ether
- PHILLYRIN AGLYCONE
- 487-39-8
- ACon1_001142
- s9187
- CS-5705
- 886IAL08GN
- MEGxp0_000876
- CCG-268325
- AC-34423
- Q-100547
- UNII-886IAL08GN
- HY-N0483
- DTXSID80197588
- (+)-MONOMETHYLPINORESINOL
- BRD-K69431605-001-01-7
- Q27269895
- PHENOL, 4-((1S,3AR,4R,6AR)-4-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2-METHOXY-
- Phillygenol; Epipinoresinol methyl ether; (+)-Phillygenin
- 4-((1S,3aR,4R,6aR)-4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-2-methoxyphenol
- SCHEMBL10052265
- CHEMBL2260010
- NCGC00169636-01
- AS-56623
- AKOS030524964
- CPJKKWDCUOOTEW-YJPXFSGGSA-N
- 1ST156858
- PhillygeninForsythigenol; Phillygenol; Epipinoresinol methyl ether
- DA-76821
- C22586
- +Expand
- MDL： MFCD01075148
- InChIKey： CPJKKWDCUOOTEW-RUKGUGCUSA-N
- Inchi： 1S/C21H24O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-26-20(14(15)10-27-21)12-4-6-16(22)18(8-12)24-2/h4-9,14-15,20-22H,10-11H2,1-3H3/t14-,15+,20?,21?/m1/s1
- SMILES： O1C([H])([H])[C@@]2([H])C([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[C@]2([H])C1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 372.157288g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 372.157288g/mol
Monoisotopic Mass: 372.157288g/mol
Topological Polar Surface Area: 66.4Å²
Heavy Atom Count: 27
Complexity: 487
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 66.4A^2
Isotope Atom Count: 0
Molecular Weight: 372.4

Experimental Properties

LogP: 3.49320
PSA: 66.38000
Refractive Index: 1.57
Boiling Point: 534.9±50.0 °C at 760 mmHg
Melting Point: 133 ºC
Flash Point: 277.3±30.1 °C
Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(134.26 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
Color/Form: Powder
Density: 1.225

Phillygenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DBRR-10mg	(+)-SYLVATESMIN	487-39-8	≥95%	10mg	$100.00	2024-05-01
A2B Chem LLC	AG20983-1mg	Forsythigenol	487-39-8	≥98.0%	1mg	$46.00
Aaron	AR00DC03-5mg	(+)-SYLVATESMIN	487-39-8	98%	5mg	$76.00
Ambeed	A821594-5mg	4-((1S,3aR,4R,6aR)-4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-2-methoxyphenol	487-39-8	98%	5mg	$72.0	2024-07-19
ChemFaces	CFN90511-20mg	Phillygenin	487-39-8	>=98%	20mg	$118
ChemScence	CS-5705-5mg	Phillygenin	487-39-8	>98.0%	5mg	$120.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1086-100mg	Phillygenin	487-39-8	98%	100mg	$150	2023-09-20
eNovation Chemicals LLC	D750236-5mg	(+)-SYLVATESMIN	487-39-8	98+%	5mg	$225	2022-09-07
Key Organics Ltd	AS-56623-10MG	(+)-SYLVATESMIN	487-39-8	>97%	10mg	£227.00	2023-09-07
MedChemExpress	HY-N0483-10mM*1mLinDMSO	Phillygenin	487-39-8	≥98.0%	10mM*1mLinDMSO	￥1100	2023-07-26

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Phillygenin Related Literature

1. Lignans neolignans, and related compounds

R. S. Ward Nat. Prod. Rep. 1993 10 1
2. Phillygenin attenuates inflammatory responses and influences glucose metabolic parameters by inhibiting Akt activity

Wenjuan Liu,Guangcui Chu,Nianwei Chang,Xiaoyao Ma,Min Jiang,Gang Bai RSC Adv. 2017 7 40418
3. Index pages

Nat. Prod. Rep. 1992 9 I1
4. Notices of papers contained in other journals

Henry Watts Q. J. Chem. Soc. 1856 8 120
5. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1992 9 153
6. The use of supercritical fluids in the isolation of natural products

C. D. Bevan,P. S. Marshall Nat. Prod. Rep. 1994 11 451
7. Recent advances in the discovery of plant-derived antimicrobial natural products to combat antimicrobial resistant pathogens: insights from 2018–2022

Sunmin Woo,Lewis Marquez,William J. Crandall,Caitlin J. Risener,Cassandra L. Quave Nat. Prod. Rep. 2023 40 1271
8. Recent advances in the discovery of plant-derived antimicrobial natural products to combat antimicrobial resistant pathogens: insights from 2018–2022

Sunmin Woo,Lewis Marquez,William J. Crandall,Caitlin J. Risener,Cassandra L. Quave Nat. Prod. Rep. 2023 40 1271
9. Non-alkaloidal constituents from the genus Aconitum: a review

Tianpeng Yin,Hao Zhou,Le Cai,Zhongtao Ding RSC Adv. 2019 9 10184
10. Simultaneous determination of twenty-six components of Flos Lonicerae japonicae–Fructus Forsythiae herb couple using UPLC-ESI-MS/MS: application to its preparations

Wei Zhou,Jinjun Shan,Wenzheng Ju,Shouchuan Wang,Minxin Meng,Baochang Cai,Liuqing Di Anal. Methods 2015 7 1425

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